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Compound of Interest

Compound Name: Centaureidin

Cat. No.: B101293 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical compounds is a critical aspect of laboratory

operations. This guide provides essential information and step-by-step procedures for the

proper disposal of Centaureidin.

Centaureidin is a naturally occurring flavonoid found in various plants, recognized for its

antioxidant, anti-inflammatory, and potential anti-cancer properties.[1][2] While it is often

shipped as a non-hazardous chemical, proper disposal is crucial to maintain a safe laboratory

environment and prevent potential environmental contamination.[2]

Key Properties of Centaureidin
A summary of the key chemical and physical properties of Centaureidin is provided in the table

below. Understanding these properties is the first step in determining the appropriate disposal

route.
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Property Value Source

Chemical Formula C₁₈H₁₆O₈ [1][2][3][4]

Molecular Weight 360.31 g/mol [1][4]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage
Recommended long-term

storage at -20°C
[1]

Centaureidin Disposal Decision Workflow
The following flowchart outlines the decision-making process for the proper disposal of

Centaureidin waste. This workflow is based on general best practices for laboratory chemical

waste management and should be followed in conjunction with your institution's specific safety

and environmental health guidelines.
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Start: Centaureidin Waste Generated

Assess Waste Form and Contamination

Is the waste pure Centaureidin (solid or in non-hazardous solvent)?

Is the waste mixed with hazardous chemicals?

No

Treat as Non-Hazardous Solid Waste

Yes (Solid)

Treat as Non-Hazardous Liquid Waste (if in approved solvent)

Yes (Liquid)

Treat as Hazardous Chemical Waste

Yes

Package in a sealed, labeled container. Collect in a designated, sealed, and labeled waste container.

Collect in a designated hazardous waste container.
Follow institutional guidelines for segregation and labeling.

Dispose of in accordance with institutional guidelines for non-hazardous solid chemical waste. Dispose of via institutional chemical waste program for non-hazardous solvents.

Arrange for pickup and disposal by the institution's Environmental Health and Safety (EHS) department.

End of Disposal Process

Click to download full resolution via product page

Centaureidin Disposal Decision Flowchart
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Step-by-Step Disposal Procedures
1. Waste Identification and Segregation:

Pure Centaureidin (Solid): If you have unused, pure Centaureidin powder, it should be

treated as non-hazardous chemical waste.

Solutions of Centaureidin: If Centaureidin is dissolved in a non-hazardous solvent (e.g.,

ethanol, DMSO for experimental use), the entire solution should be treated as chemical

waste. The specific disposal route will depend on the solvent.

Mixtures with Hazardous Materials: If Centaureidin waste is mixed with other hazardous

chemicals (e.g., cytotoxic agents, heavy metals, halogenated solvents), the entire mixture

must be treated as hazardous waste.

2. Packaging and Labeling:

Non-Hazardous Solid Waste:

Place pure Centaureidin powder in a securely sealed and clearly labeled container.

The label should include the chemical name ("Centaureidin"), concentration (if

applicable), and the date.

Non-Hazardous Liquid Waste:

Collect Centaureidin solutions in a designated waste container for non-halogenated

organic solvents.

Ensure the container is compatible with the solvent used.

The container must be clearly labeled with all components of the solution and their

approximate percentages.

Hazardous Waste:

Collect waste mixtures in a designated hazardous waste container.
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Follow your institution's specific guidelines for labeling hazardous waste, which typically

includes the chemical names and concentrations of all constituents, hazard symbols, and

the date of accumulation.

3. Storage:

Store all waste containers in a designated and well-ventilated satellite accumulation area.

Ensure containers are kept closed except when adding waste.

Segregate incompatible waste streams to prevent accidental reactions.

4. Final Disposal:

Non-Hazardous Waste: Dispose of according to your institution's procedures for non-

hazardous chemical waste. This may involve placing it in a specific collection drum for

incineration. Do not dispose of solid chemicals in the regular trash unless explicitly permitted

by your institution's EHS department.

Hazardous Waste: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) department.

Important Considerations:

Consult Your Institutional Policies: Always prioritize your institution's specific chemical

hygiene plan and waste disposal guidelines.

Safety Data Sheets (SDS): While a specific, comprehensive SDS for Centaureidin with

disposal information is not readily available in public databases, always consult the SDS for

any solvents or other chemicals mixed with Centaureidin.

Avoid Drain Disposal: Never dispose of Centaureidin powder or its solutions down the drain.

While some institutions may permit the drain disposal of very dilute, non-toxic aqueous

solutions, this is generally not recommended for biologically active compounds without

specific approval from your EHS department.
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Empty Containers: Triple-rinse empty containers that held Centaureidin with a suitable

solvent. Collect the rinsate as chemical waste. The clean, empty container can then typically

be disposed of in the regular trash after defacing the label.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of Centaureidin, contributing to a secure and sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/product/b101293?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/379808/Mubritinib-TAK-165-discontinued
https://www.medkoo.com/products/61445
https://pubchem.ncbi.nlm.nih.gov/compound/Centaureidin
https://en.wikipedia.org/wiki/Centaureidin
https://www.benchchem.com/product/b101293#centaureidin-proper-disposal-procedures
https://www.benchchem.com/product/b101293#centaureidin-proper-disposal-procedures
https://www.benchchem.com/product/b101293#centaureidin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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